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Compound of Interest

Compound Name: 4-Chlorophenyl acetate

CAS No.: 876-27-7

Cat. No.: B1594417

Get Quote

An In-depth Technical Guide to 4-Chlorophenyl Acetate for Researchers and Drug

Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and potential applications of 4-chlorophenyl acetate. The information is intended

for researchers, scientists, and professionals involved in drug development and other scientific

disciplines requiring detailed chemical and biological information.

Chemical Structure and Identification
4-Chlorophenyl acetate is an aromatic ester characterized by a phenyl ring substituted with a

chlorine atom at the para (4) position and an acetate group.

IUPAC Name: (4-chlorophenyl) acetate[1]

Synonyms: p-Chlorophenyl acetate, Acetic acid, 4-chlorophenyl ester, p-

Acetoxychlorobenzene[1]

Molecular Formula: C₈H₇ClO₂[1][2]
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Molecular Weight: 170.59 g/mol [1][2]

CAS Number: 876-27-7[1]

Chemical Structure:

Physicochemical Properties
The key physicochemical properties of 4-chlorophenyl acetate are summarized in the table

below. This data is essential for its handling, storage, and application in various experimental

settings.

Property Value Source(s)

Appearance Colorless to light yellow liquid Sigma-Aldrich

Density 1.227 g/cm³ [2]

Melting Point ~26 °C Generic Handbooks

Boiling Point ~228 °C Generic Handbooks

Solubility

Limited in water; Soluble in

organic solvents like ethanol,

acetone, and toluene.

ChemSpider

Synthesis of 4-Chlorophenyl Acetate
A common and efficient method for the synthesis of 4-chlorophenyl acetate is the

esterification of 4-chlorophenol with acetic anhydride.

Experimental Protocol: Synthesis of 4-Chlorophenyl
Acetate[3]
Materials:

4-Chlorophenol (p-chlorophenol)

Acetic anhydride
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Pyridine

Magnetic stirrer

Reaction flask

Thermometer

Distillation apparatus

Procedure:

To a reaction flask equipped with a magnetic stirrer and a thermometer, add 257.2 grams

(2.0 moles) of p-chlorophenol.

Add 245 grams (2.4 moles) of acetic anhydride to the flask.

Add 200 milliliters of pyridine to the reaction mixture.

Heat the resulting mixture to a temperature range of 23°C - 47°C.

Allow the reaction to proceed to completion. The progress can be monitored by thin-layer

chromatography (TLC).

Upon completion, work up the reaction mixture. This typically involves washing with water

and a mild base (e.g., sodium bicarbonate solution) to remove unreacted starting materials

and byproducts.

The crude product is then purified by distillation under reduced pressure to yield p-

chlorophenyl acetate.

Expected Yield: Approximately 93% of the theoretical yield.[3]

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of 4-Chlorophenyl Acetate.

Chemical Reactivity and Properties
4-Chlorophenyl acetate undergoes typical reactions of an ester. The primary reaction of

interest is hydrolysis, which can be catalyzed by acids, bases, or enzymes (esterases), yielding

4-chlorophenol and acetic acid. The electron-withdrawing nature of the chlorine atom on the

phenyl ring can influence the reactivity of the ester bond.

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 4-chlorophenyl
acetate.

¹³C NMR Spectroscopy: Spectral data for 4-chlorophenyl acetate is available in public

databases such as PubChem.[1]

Mass Spectrometry: The mass spectrum of 4-chlorophenyl acetate shows characteristic

fragmentation patterns that can be used for its identification. Key fragments and their relative

intensities are documented in databases like PubChem and the NIST WebBook.[1]
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Infrared (IR) Spectroscopy: The IR spectrum of 4-chlorophenyl acetate would exhibit a

strong characteristic absorption band for the ester carbonyl (C=O) group, typically in the

region of 1750-1735 cm⁻¹.

Applications in Drug Development and Research
While 4-chlorophenyl acetate itself is primarily used as a chemical intermediate, its structural

motif and the biological activity of its related compounds are of significant interest in drug

discovery.

Aromatase Inhibition and Estrogen Signaling
The closely related compound, 4-chlorophenylacetic acid, has been identified as a potent

aromatase inhibitor.[4] Aromatase is a key enzyme in the biosynthesis of estrogens from

androgens.[5][6] By inhibiting aromatase, compounds like 4-chlorophenylacetic acid can

reduce estrogen levels, which is a therapeutic strategy for hormone-receptor-positive breast

cancer.[7][8]

The mechanism involves the inhibition of the conversion of androgens (like testosterone and

androstenedione) into estrogens (estrone and estradiol). This reduction in estrogen levels leads

to decreased activation of estrogen receptors (ERα and ERβ), thereby inhibiting the

transcription of estrogen-responsive genes that promote cell proliferation in breast tissue.[5][9]

Estrogen Signaling Pathway and Aromatase Inhibition
Diagram
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Caption: Aromatase inhibition disrupts the estrogen signaling pathway.

Experimental Protocols for Biological Assays
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Protocol: Esterase Activity Assay using 4-Chlorophenyl
Acetate
This protocol is adapted from established methods for assaying esterase activity using p-

nitrophenyl acetate and can be applied to 4-chlorophenyl acetate with appropriate

adjustments for its solubility and the spectral properties of its hydrolysis product, 4-

chlorophenol.

Principle:

Esterases catalyze the hydrolysis of 4-chlorophenyl acetate to 4-chlorophenol and acetic

acid. The rate of formation of 4-chlorophenol can be monitored spectrophotometrically to

determine the enzyme's activity.

Materials:

4-Chlorophenyl acetate (substrate)

Esterase enzyme solution

Phosphate buffer (e.g., 0.1 M, pH 7.4)

Organic solvent for substrate stock (e.g., ethanol or DMSO)

UV-Vis spectrophotometer

Cuvettes or microplate reader

Procedure:

Substrate Stock Solution: Prepare a concentrated stock solution of 4-chlorophenyl acetate
in a suitable organic solvent.

Working Substrate Solution: Dilute the stock solution in the phosphate buffer to the desired

final concentration. Ensure the final concentration of the organic solvent is low enough not to

inhibit the enzyme.

Enzyme Preparation: Prepare a solution of the esterase enzyme in the phosphate buffer.
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Assay: a. In a cuvette or microplate well, add the phosphate buffer. b. Add the enzyme

solution and pre-incubate at the desired temperature (e.g., 37°C) for a few minutes. c. Initiate

the reaction by adding the working substrate solution. d. Immediately measure the change in

absorbance at the wavelength corresponding to the maximum absorbance of 4-chlorophenol

under the assay conditions.

Data Analysis: Calculate the initial rate of the reaction from the linear portion of the

absorbance versus time plot. Enzyme activity can be expressed in units (e.g., µmol of

product formed per minute) using a standard curve for 4-chlorophenol.

Safety and Handling
While a specific, comprehensive Safety Data Sheet (SDS) for 4-chlorophenyl acetate is not

readily available in all public domains, information from closely related compounds such as 4-

chlorophenylacetic acid provides guidance on safe handling.[10]

Hazards: Likely to be harmful if swallowed, in contact with skin, or if inhaled. May cause skin

and eye irritation.[10]

GHS Pictograms (Anticipated):

GHS07 (Exclamation Mark): For skin/eye irritation, acute toxicity (harmful).

Precautionary Measures:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses,

and a lab coat.[10]

Work in a well-ventilated area or under a fume hood.

Avoid contact with skin, eyes, and clothing.

Store in a tightly closed container in a cool, dry place.

Conclusion
4-Chlorophenyl acetate is a valuable chemical intermediate with straightforward synthesis. Its

structural relationship to compounds with significant biological activity, such as aromatase
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inhibitors, makes it and its derivatives interesting subjects for further research in drug discovery

and development, particularly in the context of hormone-dependent cancers. This guide

provides a foundational understanding of its chemical and physical properties, synthesis, and

potential biological relevance to aid researchers in their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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